Cas no 1482166-28-8 (2-{1-(5-chlorothiophen-2-yl)ethylamino}propane-1,3-diol)

• Product Name: 2-{1-(5-chlorothiophen-2-yl)ethylamino}propane-1,3-diol
• CAS No: 1482166-28-8
• MF: C₉H₁₄ClNO₂S
• MW: 235.73096036911
• CID: 5160858
• PubChem ID: 65315492
• Update Time: 2025-05-19

2-{1-(5-chlorothiophen-2-yl)ethylamino}propane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, 2-[[1-(5-chloro-2-thienyl)ethyl]amino]-
• 2-{1-(5-chlorothiophen-2-yl)ethylamino}propane-1,3-diol

• Inchi： 1S/C9H14ClNO2S/c1-6(11-7(4-12)5-13)8-2-3-9(10)14-8/h2-3,6-7,11-13H,4-5H2,1H3
• InChI Key： LFHAMJNEINEVRF-UHFFFAOYSA-N
• SMILES： C(O)C(NC(C1SC(Cl)=CC=1)C)CO

Additional information on 2-{1-(5-chlorothiophen-2-yl)ethylamino}propane-1,3-diol

Professional Introduction to 2-{1-(5-chlorothiophen-2-yl)ethylamino}propane-1,3-diol (CAS No. 1482166-28-8)

2-{1-(5-chlorothiophen-2-yl)ethylamino}propane-1,3-diol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique molecular structure and potential biological activities. This compound, identified by the CAS number 1482166-28-8, has garnered attention due to its structural features and its implications in drug development. The presence of a 5-chlorothiophen-2-yl moiety and an amine group linked to a propane-1,3-diol backbone suggests a multifaceted role in medicinal chemistry.

The compound's structure is of particular interest because it combines elements that are known to influence biological interactions. The propane-1,3-diol part of the molecule provides a flexible backbone that can facilitate interactions with biological targets, while the 5-chlorothiophen-2-yl group introduces a layer of complexity that can modulate reactivity and binding properties. This combination has led to investigations into its potential applications in the development of new therapeutic agents.

In recent years, there has been a growing interest in thiophene derivatives due to their diverse pharmacological properties. Thiophene-based compounds are known for their ability to interact with various biological pathways, making them valuable candidates for drug discovery. The specific substitution pattern in 2-{1-(5-chlorothiophen-2-yl)ethylamino}propane-1,3-diol enhances its potential as a scaffold for designing novel drugs.

The amine group in the molecule also plays a crucial role in its pharmacological profile. Amines are common pharmacophores that can participate in hydrogen bonding and ionic interactions with biological targets. The positioning of the amine group in 2-{1-(5-chlorothiophen-2-yl)ethylamino}propane-1,3-diol suggests that it could interact with proteins or enzymes in a manner that influences their activity. This has prompted researchers to explore its potential as an inhibitor or modulator of various biological processes.

Recent studies have begun to uncover the biological activities of structurally related compounds, providing insights into the possible effects of 2-{1-(5-chlorothiophen-2-yl)ethylamino}propane-1,3-diol. For instance, some thiophene derivatives have been shown to exhibit anti-inflammatory, antimicrobial, and anticancer properties. While specific data on this compound is still emerging, its structural similarities suggest that it may share some of these beneficial effects.

The synthesis of 2-{1-(5-chlorothiophen-2-yl)ethylamino}propane-1,3-diol is another area of interest. The presence of multiple functional groups requires careful consideration during the synthetic process to ensure high yield and purity. Advanced synthetic techniques are being employed to optimize the production of this compound, making it more accessible for further research and development.

In conclusion, 2-{1-(5-chlorothiophen-2-yl)ethylamino}propane-1,3-diol (CAS No. 1482166-28-8) represents a promising candidate in pharmaceutical chemistry due to its unique structure and potential biological activities. Its combination of a flexible propane-diol backbone and a substituted thiophene ring offers a rich framework for drug design. As research continues to uncover more about its properties and applications, this compound is poised to play a significant role in the development of new therapeutic agents.